3-methyl-N-[2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]butanamide

• IUPAC Name: 3-methyl-N-[2-(4-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide
• InChI: InChI=1S/C17H21N3O3S/c1-11(2)8-16(21)18-17-14-9-24(22,23)10-15(14)19-20(17)13-6-4-12(3)5-7-13/h4-7,11H,8-10H2,1-3H3,(H,18,21)
• InChI Key: NKQQPIMYNIJJPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)CC(C)C
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol
• CAS No.: 449786-84-9

Description

3-methyl-N-[2-(4-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]butanamide is a useful research compound. Its molecular formula is C17H21N3O3S and its molecular weight is 347.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Kendre, Landge, and Bhusare (2015) focused on the synthesis of novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, including those related to the queried compound. These compounds were evaluated for their antibacterial, antifungal, and anti-inflammatory activities, demonstrating the compound's role in developing potential antimicrobial and anti-inflammatory agents (B. V. Kendre, M. G. Landge, & S. Bhusare, 2015).

Anticancer and Anti-HCV Activities

Küçükgüzel et al. (2013) synthesized novel derivatives by reacting celecoxib with alkyl/aryl isothiocyanates, leading to compounds evaluated for anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This research demonstrates the potential of derivatives related to the queried compound in therapeutic applications, including cancer and hepatitis C virus (HCV) treatment (Ş. Küçükgüzel, I. Coskun, & S. Aydin et al., 2013).

Antitumor Agents

Gomha, Edrees, and Altalbawy (2016) explored the synthesis of bis-pyrazolyl-thiazoles incorporating the thiophene moiety as potent anti-tumor agents. Their evaluation against hepatocellular carcinoma (HepG2) cell lines showed promising activities, highlighting the compound's relevance in cancer research (Sobhi M. Gomha, M. Edrees, & Farag M. A. Altalbawy, 2016).

CO2 Fixation

Theuergarten et al. (2012) utilized a bifunctional frustrated Lewis pair for the fixation of carbon dioxide and other small molecules, demonstrating the compound's utility in environmental chemistry and potential applications in carbon capture technologies (Eileen Theuergarten, Janin Schlösser, & Danny Schlüns et al., 2012).

DPP-IV Inhibition for Diabetes Treatment

A study on novel series of dipeptidyl peptidase IV (DPP-IV) inhibitors by Nitta et al. (2008) highlighted the synthesis and evaluation of compounds for the treatment of type 2 diabetes, indicating the compound's potential in diabetes management (Aiko Nitta, H. Fujii, & S. Sakami et al., 2008).